Cas no 763141-02-2 (4-Ethyl-furazan-3-ylamine)

• Product Name: 4-Ethyl-furazan-3-ylamine
• CAS No: 763141-02-2
• MF: C₄H₇N₃O
• MW: 113.117880105972
• CID: 3153994
• PubChem ID: 16437056
• Update Time: 2025-04-21

4-Ethyl-furazan-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-furazan-3-ylamine
• SCHEMBL91392
• 763141-02-2
• Z359374178
• 4-ethyl-1,2,5-oxadiazol-3-amine
• AKOS002216512
• EN300-41253
• 823-410-9
• STK908216

• Inchi： 1S/C4H7N3O/c1-2-3-4(5)7-8-6-3/h2H2,1H3,(H2,5,7)
• InChI Key： OTERRMWTPZGJLB-UHFFFAOYSA-N
• SMILES： O1N=C(C(CC)=N1)N

Computed Properties

• Exact Mass: 113.058911855Da
• Monoisotopic Mass: 113.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 71-73 °CEnamineEN300-41253
• Boiling Point: 215.0±32.0 °C at 760 mmHg
• Flash Point: 83.9±25.1 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

4-Ethyl-furazan-3-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)